Cas no 1805260-93-8 (2-Chloro-4-cyano-6-(difluoromethyl)pyridine-3-acetic acid)

• Product Name: 2-Chloro-4-cyano-6-(difluoromethyl)pyridine-3-acetic acid
• CAS No: 1805260-93-8
• MF: C₉H₅ClF₂N₂O₂
• MW: 246.598007917404
• CID: 4865353
• Update Time: 2025-05-20

2-Chloro-4-cyano-6-(difluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-cyano-6-(difluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C9H5ClF2N2O2/c10-8-5(2-7(15)16)4(3-13)1-6(14-8)9(11)12/h1,9H,2H2,(H,15,16)
• InChI Key： MEOTVQDRWQYQFD-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C#N)=CC(C(F)F)=N1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 1.7
• Topological Polar Surface Area: 74

Additional information on 2-Chloro-4-cyano-6-(difluoromethyl)pyridine-3-acetic acid

Recent Advances in the Study of 2-Chloro-4-cyano-6-(difluoromethyl)pyridine-3-acetic acid (CAS: 1805260-93-8)

2-Chloro-4-cyano-6-(difluoromethyl)pyridine-3-acetic acid (CAS: 1805260-93-8) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, shedding light on its promising role in drug development.

The compound's structure, characterized by a chloro, cyano, and difluoromethyl substituents on the pyridine ring, along with an acetic acid moiety, makes it a versatile intermediate for the synthesis of more complex molecules. Researchers have explored its utility in the development of novel agrochemicals and pharmaceuticals, particularly as a key building block in the synthesis of herbicides and enzyme inhibitors.

Recent synthetic methodologies have optimized the production of 2-Chloro-4-cyano-6-(difluoromethyl)pyridine-3-acetic acid, achieving higher yields and purity. These advancements are crucial for scaling up production and ensuring the compound's availability for further research and development. The improved synthetic routes also reduce the environmental impact, aligning with the growing emphasis on green chemistry in the pharmaceutical industry.

In terms of biological activity, studies have demonstrated that this compound exhibits inhibitory effects on specific enzymes involved in plant growth and pathogen metabolism. This has led to its investigation as a potential herbicide with a novel mode of action, offering an alternative to existing agrochemicals that face resistance issues. Additionally, preliminary in vitro studies suggest that the compound may have applications in human medicine, particularly in targeting enzymes associated with inflammatory and metabolic disorders.

Mechanistic studies have revealed that 2-Chloro-4-cyano-6-(difluoromethyl)pyridine-3-acetic acid acts by binding to the active sites of target enzymes, disrupting their function. This binding is facilitated by the compound's unique electronic and steric properties, which are being further explored through computational modeling and structure-activity relationship (SAR) studies. These insights are instrumental in designing derivatives with enhanced potency and selectivity.

Despite these promising findings, challenges remain in translating the compound's potential into practical applications. Issues such as bioavailability, toxicity, and environmental persistence need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound's development.

In conclusion, 2-Chloro-4-cyano-6-(difluoromethyl)pyridine-3-acetic acid (CAS: 1805260-93-8) represents a promising candidate in both agrochemical and pharmaceutical research. Its unique structural and functional properties, coupled with recent advancements in synthesis and mechanistic understanding, position it as a valuable tool for future drug discovery and development. Continued research and collaboration will be key to unlocking its full potential.